Cas no 1363693-50-8 (Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]-)

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- structure
1363693-50-8 structure
Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]-
1363693-50-8
C22H30N6O4S
474.576403141022
5099933

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- Properties

Names and Identifiers

    • Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]-
    • QCRPCESENPAPJO-UHFFFAOYSA-N
    • 1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(32-6-2)24-21(23-19)16-14-15(8-9-18(16)29)33(30,31)28-12-10-26(3)11-13-28/h8-9,14,29H,5-7,10-13H2,1-4H3
    • C1(O)=CC=C(S(N2CCN(C)CC2)(=O)=O)C=C1C1=NC(OCC)=C2N(C)N=C(CCC)C2=N1

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- Synthesis

Synthetic Circuit 1

139755-91-2 139755-91-2
64-67-5 64-67-5
1363693-50-8 1363693-50-8
1363693-47-3 1363693-47-3
1093065-15-6 1093065-15-6
139755-83-2 139755-83-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetone ;  rt → reflux; 4 h, reflux
Reference
Synthesis of Sildenafil citrate and process related impurities
Kumar, Indukuri V. S.; Ramanjaneyulu, Gorantla S.; Bindu, Vurimindi H., Letters in Organic Chemistry, 2011, 8(9), 668-673

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- Raw materials

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- Preparation Products

Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]- Related Literature

1363693-50-8 (Phenol, 2-(7-ethoxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-[(4-methyl-1-piperazinyl)sulfonyl]-) Related Products

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